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Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664

A Comparative Analysis of 2,4-Dimethyloctane
and 3,5-Dimethyloctane

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of isomeric compounds is paramount. This guide provides a
detailed comparison of two constitutional isomers of decane: 2,4-dimethyloctane and 3,5-
dimethyloctane. While sharing the same molecular formula (C10H22) and molecular weight,
their structural differences lead to distinct physical properties.

Comparative Analysis of Physicochemical
Properties

The positioning of the methyl groups along the octane backbone significantly influences the
intermolecular forces and, consequently, the bulk properties of 2,4-dimethyloctane and 3,5-
dimethyloctane. The following table summarizes the key physical property differences based on
available experimental data.
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Property 2,4-Dimethyloctane 3,5-Dimethyloctane
Molecular Formula C10H22 C10H22
Molecular Weight ( g/mol ) 142.28 142.28

Boiling Point (°C)

153 - 156.9[1][2][3][4][5]

158.6 - 160[6][7][8][°]

Density (g/cm?3 at 20°C)

0.723 - 0.732[1][2][4][5]

0.74[6][7][8][9][10]

Refractive Index (at 20°C)

1.407 - 1.411[1][2)[3][4][5]

1.41 - 1.413[6][9][10]

Melting Point (°C)

-83.15[2][5]

-53.99[6][8]

Flash Point (°C)

49 - 78.5[1][2][4][11]

38 - 81[6][7][9]

Vapor Pressure (mmHg at
25°C)

3.73[2][4]

3.38[6]

Experimental Protocols

While specific experimental details for the cited data are not exhaustively available, the

following are standard methodologies for determining the key physical properties listed above.

1. Boiling Point Determination: The boiling point is typically determined using distillation or a

capillary method (Thiele tube). In a standard distillation, the temperature at which the liquid and

vapor phases are in equilibrium at a given pressure (usually atmospheric) is recorded. For

smaller quantities, a capillary tube method can be employed where the sample is heated

alongside a thermometer in a sealed capillary, and the temperature at which a continuous

stream of bubbles emerges is noted as the boiling point.

2. Density Measurement: Density is commonly measured using a pycnometer or a digital

density meter. A pycnometer is a flask with a specific volume that is weighed empty, then filled

with the sample and weighed again. The density is calculated from the mass of the sample and

the known volume of the pycnometer. Digital density meters operate on the principle of

measuring the oscillation frequency of a U-shaped tube filled with the sample, which is then

correlated to its density.

3. Refractive Index Measurement: The refractive index is determined using a refractometer,

such as an Abbé refractometer. A small sample of the liquid is placed on the prism of the
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instrument, and light is passed through it. The angle at which the light is refracted is measured
and converted to a refractive index value. The temperature must be carefully controlled as the
refractive index is temperature-dependent.

Structure-Property Relationship

The observed differences in physical properties can be attributed to the structural variations
between the two isomers. The following diagram illustrates the structural formulas and
highlights how the placement of methyl groups influences the boiling point.

2,4-Dimethyloctane 3,5-Dimethyloctane
Leads to Leads to
Resulting Property Differences
Y Y
More Branched Structure Less Branched Structure
(Methyl groups closer to the end and each other) (Methyl groups more central)
Y Y
Less Compact Structure More Compact Structure
\ \/
Weaker van der Waals forces Stronger van der Waals forces
Y Y
Lower Boiling Point Higher Boiling Point
(153-156.9 °C) (158.6-160 °C)
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Caption: Structural comparison and its effect on the boiling point.
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In summary, the more branched structure of 2,4-dimethyloctane results in a less compact
molecule with weaker intermolecular van der Waals forces, leading to a lower boiling point
compared to the more centrally substituted and more compact 3,5-dimethyloctane. These
subtle structural differences have a measurable impact on the physical properties, a critical
consideration in applications such as solvent selection, fuel formulation, and as reference
standards in analytical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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